Cas no 1609388-37-5 (3-Isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride)

• Product Name: 3-Isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride
• CAS No: 1609388-37-5
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• MDL: MFCD28024769
• CID: 4608084
• Update Time: 2025-06-09

3-Isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-isopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride
• 3-Isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride

• MDL： MFCD28024769
• Inchi： 1S/C9H15N3O.ClH/c1-6(2)8-11-9(13-12-8)7-4-3-5-10-7;/h6-7,10H,3-5H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： VAPREROSMQXAKQ-FJXQXJEOSA-N
• SMILES： C(C1=NOC([C@H]2NCCC2)=N1)(C)C.Cl

Additional information on 3-Isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride

Introduction to 3-Isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride (CAS No. 1609388-37-5)

3-Isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride, identified by its CAS number 1609388-37-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both an isopropyl side chain and a pyrrolidin-2-yl substituent, which contribute to its unique chemical properties and biological interactions.

The 1,2,4-oxadiazole core is a heterocyclic compound characterized by a three-membered ring containing two oxygen atoms and one nitrogen atom. This structural motif is known for its stability and its ability to engage in various hydrogen bonding interactions, making it a valuable scaffold in drug design. The presence of the isopropyl group at the 3-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. On the other hand, the pyrrolidin-2-yl moiety introduces a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors, thereby influencing the compound's pharmacological effects.

In recent years, there has been growing interest in 1,2,4-oxadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific combination of functional groups in 3-isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. Research has indicated that certain oxadiazole derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features of 3-isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride, particularly the presence of the pyrrolidin-2-yl group, may facilitate interactions with bacterial enzymes or receptors involved in these processes. This has led to investigations into its efficacy against resistant bacterial strains, making it a valuable subject for antimicrobial drug development.

Furthermore, the compound has shown promise as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The ability of 3-isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride to modulate inflammatory pathways may be attributed to its interaction with key inflammatory mediators such as cytokines and chemokines. Preliminary studies have suggested that this compound can inhibit the production of pro-inflammatory molecules, potentially offering a therapeutic benefit in inflammatory diseases.

The anticancer potential of this derivative is another area of active research. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates compared to normal cells. The structural features of 3-isopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride, including the isopropyl group and the pyrrolidin-2-yl moiety, may enable it to interfere with critical cancer cell processes such as DNA replication or angiogenesis. Several preclinical studies have explored its effects on various cancer cell lines, demonstrating promising results in terms of inhibiting tumor growth and inducing apoptosis.

The synthesis of 3-isopropyl-5-pyrrolidin-2-yliodine hydrochloride, while not directly related to the CAS number provided (which corresponds to the hydrochloride salt), involves multi-step organic reactions that highlight the complexity and precision required in pharmaceutical chemistry. The synthesis typically begins with the preparation of key intermediates such as 1-(bromomethyl)-5-substituted oxadiazoles followed by nucleophilic substitution reactions with pyrrolidine derivatives. The introduction of the isopropyl group at the 3-position often requires protecting group strategies to ensure regioselectivity during subsequent transformations.

The final step in synthesizing this compound involves converting it into its hydrochloride salt form. This process typically involves treating the free base with hydrochloric acid under controlled conditions to yield the salt form. The hydrochloride salt enhances solubility and stability properties crucial for pharmaceutical applications.

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